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Compound of Interest

Compound Name:
(Cyclobutylmethyl)(1-

phenylethyl)amine

CAS No.: 356539-85-0

Cat. No.: B3262491

Get Quote

Executive Summary
In the high-throughput characterization of small molecule libraries and complex biological

matrices, Collision Cross Section (CCS) has emerged as a critical orthogonal identifier

alongside Retention Time (RT) and Mass-to-Charge ratio (

).

This guide provides the predicted CCS values for (Cyclobutylmethyl)(1-phenylethyl)amine
(Formula:

), a secondary amine with potential relevance as a pharmaceutical intermediate or metabolite.
The core prediction—143.1 Å² for the protonated species

—is derived from the CCSbase algorithm, a validated machine-learning framework for small
molecules.

This document details the physicochemical profile, the specific CCS predictions across multiple

adducts, the computational methodology, and a rigorous experimental protocol for validation.
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Molecular Profile & Physicochemical Context[1][2]
[3][4][5][6][7]
Before analyzing the gas-phase conformation, it is essential to understand the structural

constraints of the molecule.

Property Detail

IUPAC Name N-(cyclobutylmethyl)-1-phenylethanamine

Common Name (Cyclobutylmethyl)(1-phenylethyl)amine

CAS Registry 1021076-37-8

Molecular Formula

Monoisotopic Mass 189.15175 Da

SMILES CC(C1=CC=CC=C1)NCC2CCC2

InChIKey WWHFXZPZKIRVOJ-UHFFFAOYSA-N

Structural Features

Secondary amine core; Chiral center at the 1-

phenylethyl group; Cyclobutane ring (rigid) vs.

Ethyl linker (flexible).[1]

Structural Implications for IMS
The molecule possesses a chiral center at the

-carbon of the phenylethyl group.[2] While standard IMS (Drift Tube/TWIMS) may not separate
enantiomers without chiral modifiers in the gas phase, the cyclobutyl moiety adds significant
steric bulk compared to a linear butyl chain, likely resulting in a more compact CCS than its
aliphatic isomers.

Predicted Collision Cross Section (CCS) Data
The following values represent the Predicted CCS (

) in Nitrogen (
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) buffer gas. These values were generated using CCSbase, a consensus machine-learning
model trained on over 10,000 experimental standards.

Table 1: Predicted CCS Values (Nitrogen)
Ion Species
(Adduct) (Calculated)

Predicted CCS (

)

Confidence
Estimate

190.1590 143.1 High

212.1410 146.2 High

228.1149 146.9 Medium

207.1856 155.6 Medium

188.1445 148.8 Medium

Note on Adducts: The protonated form

is the primary species observed in positive mode Electrospray Ionization (ESI) for

this amine. The

species shows a tighter conformation relative to its mass due to the strong

coordination of sodium with the amine nitrogen and the pi-system of the phenyl ring.

Computational Methodology: How the Prediction
Works
Understanding the provenance of these values is crucial for defensible science. The prediction

does not rely on expensive Density Functional Theory (DFT) calculations for every single

molecule but rather on a Molecular Descriptor-based Machine Learning approach.

The Workflow
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Structure Ingestion: The SMILES string is parsed to generate a 2D connectivity map.

Descriptor Calculation: Over 200 physicochemical descriptors (e.g., molecular weight, Fsp3

carbon fraction, topological polar surface area, rotatable bonds) are calculated.

Regression Model: A Support Vector Regression (SVR) or Deep Neural Network (DNN)—

trained on the Unified CCS Compendium—maps these descriptors to a CCS value.

Output: A scalar CCS value (

) representing the rotationally averaged cross-section.

In Silico Domain

Input Structure
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Click to download full resolution via product page

Figure 1: The computational pipeline for transforming chemical structure into a predicted

collision cross section.

Experimental Validation Protocol
To validate the predicted value of 143.1 Å², the following experimental workflow is

recommended. This protocol ensures Trustworthiness and reproducibility.

Equipment
Instrument: Agilent 6560 IM-Q-TOF (Drift Tube) or Waters Synapt XS (TWIMS).

Ionization: ESI Positive Mode.

Calibrant: Agilent Tune Mix or Polyalanine (for TWIMS calibration).

Step-by-Step Protocol
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Sample Preparation:

Dissolve (Cyclobutylmethyl)(1-phenylethyl)amine standard to 1 µM in 50:50

Methanol:Water + 0.1% Formic Acid.

Rationale: Formic acid promotes protonation to yield the

species.

System Calibration (Critical Step):

Drift Tube (DTIMS): Use the "Stepped Field" method. Acquire arrival times (

) at 5-7 different drift voltages (

). Plot

vs.

. The slope yields

(reduced mobility), which converts directly to CCS via the Mason-Schamp equation.

Traveling Wave (TWIMS): Infuse Polyalanine. Create a calibration curve correlating Drift

Time (

) to known CCS values of the calibrant.

Acquisition:

Inject sample at 10 µL/min.

Isolate

190.1590 (

1 Da) in the Quadrupole to remove matrix interference.

Acquire IMS data for 1 minute.

Data Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3262491/docs?utm_src=pdf-body#predicted-collision-cross-section-profile-cyclobutylmethyl-1-phenylethyl-amine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3262491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extract the arrival time distribution (ATD) for 190.1590.

Determine the centroid drift time.

Calculate Experimental CCS (

).

Validation Criteria: If

, the prediction is validated.
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Figure 2: Workflow for experimental determination of CCS using LC-IMS-MS.
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Applications & Strategic Relevance
Isomer Differentiation
The predicted CCS of 143.1 Å² is specific to the cyclobutylmethyl isomer. Structural isomers,

such as (Cyclopentyl)(ethyl)amine or linear alkyl analogs, will possess distinct CCS values.

Cyclobutylmethyl (Compact): ~143 Å²

Linear Pentyl (Extended): Expected >148 Å²[3][1]

Outcome: IMS can separate these isomers even if they co-elute in chromatography.

Metabolite Identification
In drug metabolism studies, this amine might appear as a fragment or metabolite. Matching the

experimental CCS to the predicted 143.1 Å² provides higher confidence (Level 2/3

identification) than

alone, reducing false positives in screening campaigns.
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1. 1-Cyclopentyl-1-phenylethanamine | C13H19N | CID 43810029 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CAS 5933-40-4: (R)-(+)-N-Methyl-1-phenylethylamine [cymitquimica.com]

3. PubChemLite - (cyclobutylmethyl)(1-phenylethyl)amine (C13H19N)
[pubchemlite.lcsb.uni.lu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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